N-(3-chlorobenzyl)-1-(3-chloro-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(3-chloro-1,4-dioxonaphthalen-2-yl)-N-[(3-chlorophenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H20Cl2N2O3/c24-16-5-3-4-14(12-16)13-26-23(30)15-8-10-27(11-9-15)20-19(25)21(28)17-6-1-2-7-18(17)22(20)29/h1-7,12,15H,8-11,13H2,(H,26,30)
• InChI Key: UXLFTMUCOZQEIP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC(=CC=C2)Cl)C3=C(C(=O)C4=CC=CC=C4C3=O)Cl
• Molecular Formula: C23H20Cl2N2O3
• Molecular Weight: 443.3 g/mol

Description

N-(3-chlorobenzyl)-1-(3-chloro-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C23H20Cl2N2O3 and its molecular weight is 443.32. The purity is usually 95%.
BenchChem offers high-quality N-(3-chlorobenzyl)-1-(3-chloro-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-4-piperidinecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chlorobenzyl)-1-(3-chloro-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-4-piperidinecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interaction and Pharmacophore Models

The molecular interactions of related compounds, focusing on their binding affinity and activity at receptor sites, are crucial for understanding their potential therapeutic applications. For example, studies on cannabinoids and their receptors have led to the development of pharmacophore models, elucidating the structural requirements for receptor binding and activity. Such insights are fundamental in drug discovery and development, aiding in the design of compounds with desired biological properties (J. Shim et al., 2002).

Synthesis and Characterization

The synthesis and characterization of novel compounds are key aspects of chemical research, leading to the development of new materials with potential applications in various fields, including pharmacology. For instance, the synthesis of new cannabinoid receptor antagonists with high selectivity and affinity provides valuable tools for studying receptor function and for potential therapeutic applications (S. Ruiu et al., 2003).

Antibacterial Evaluation

Compounds with specific structural features may exhibit antibacterial properties, making them candidates for the development of new antibiotics. Research on novel 3-amino-N-benzyl-1-aryl-1H-benzo[f]chromene-2-carboxamide derivatives, for instance, has shown that certain compounds exhibit significant antibacterial effects, highlighting the importance of chemical synthesis in the discovery of new antibacterial agents (Behjat Pouramiri et al., 2017).

Photoluminescence and Coordination Chemistry

The study of photoluminescent properties and coordination chemistry of compounds, such as alkynyl-naphthalimide fluorophores and their gold complexes, opens up possibilities for their application in imaging and sensing technologies. These compounds can serve as fluorescent probes for cellular imaging, offering tools for biological research and potential diagnostic applications (Emily E. Langdon-Jones et al., 2015).